N-[2-(1H-imidazol-1-yl)benzyl]-4-methyl-3-(2-oxo-1-imidazolidinyl)benzamide

• IUPAC Name: N-[(2-imidazol-1-ylphenyl)methyl]-4-methyl-3-(2-oxoimidazolidin-1-yl)benzamide
• InChI: InChI=1S/C21H21N5O2/c1-15-6-7-16(12-19(15)26-11-9-23-21(26)28)20(27)24-13-17-4-2-3-5-18(17)25-10-8-22-14-25/h2-8,10,12,14H,9,11,13H2,1H3,(H,23,28)(H,24,27)
• InChI Key: ALMFQUOCPUUERH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=CC=CC=C2N3C=CN=C3)N4CCNC4=O
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

N-[2-(1H-imidazol-1-yl)benzyl]-4-methyl-3-(2-oxo-1-imidazolidinyl)benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as NBI-31772 and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its intended use. For example, some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions of imidazole-containing compounds are promising. They have become an important synthon in the development of new drugs. There is a great importance of heterocyclic ring containing drugs. Therefore, there is a need for the development of a new drug that overcomes the AMR problems.